![molecular formula C17H20N2O2 B2616312 N-(1-Butanoyl-3,4-dihydro-2H-quinolin-4-yl)but-2-ynamide CAS No. 2411263-15-3](/img/structure/B2616312.png)
N-(1-Butanoyl-3,4-dihydro-2H-quinolin-4-yl)but-2-ynamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-Butanoyl-3,4-dihydro-2H-quinolin-4-yl)but-2-ynamide , also known by its chemical formula C₁₇H₁₈N₂O₂ , belongs to the class of 4-hydroxy-2-quinolones . These compounds have garnered interest due to their pharmaceutical and biological activities. Notably, they are valuable in drug research and development .
Synthesis Analysis
The synthetic methodology for quinolin-2,4-dione derivatives involves their utility in the synthesis of fused ring systems. Quinolin-2,4-dione (1) exists in different tautomeric forms, with the structure 1B being the most common. These compounds play essential roles in natural and synthetic chemistry, and over 13,000 derivatives have been reported. Their biological and pharmacological importance stems from their use as drugs isolated from naturally occurring compounds .
One synthetic approach involves the treatment of 4-hydroxy-2(1H)-quinolones with bromine in acetic acid or chloroform, resulting in the formation of 2-ethyl-1,2-dihydro-oxazolo[3,2-a]quinolin-5-ones .
Molecular Structure Analysis
The molecular structure of N-(1-Butanoyl-3,4-dihydro-2H-quinolin-4-yl)but-2-ynamide consists of a quinoline moiety with a butanoyl group attached at position 1. The compound displays different tautomeric forms between the carbonyl groups, CH₂-3, and NH of the quinoline moiety. X-ray structure analyses reveal that the structure 1B is the most common form .
properties
IUPAC Name |
N-(1-butanoyl-3,4-dihydro-2H-quinolin-4-yl)but-2-ynamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O2/c1-3-7-16(20)18-14-11-12-19(17(21)8-4-2)15-10-6-5-9-13(14)15/h5-6,9-10,14H,4,8,11-12H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDGRSKNXPLDSFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)N1CCC(C2=CC=CC=C21)NC(=O)C#CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-Butanoyl-3,4-dihydro-2H-quinolin-4-yl)but-2-ynamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.